Cas no 2580248-51-5 (2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride)
2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Z4658970057
- EN300-27713329
- 2-(2-Bromo-4-fluorophenyl)propan-2-amine;hydrochloride
- 2580248-51-5
- 2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride
- Benzenemethanamine, 2-bromo-4-fluoro-α,α-dimethyl-, hydrochloride (1:1)
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- MDL: MFCD33020788
- Inchi: 1S/C9H11BrFN.ClH/c1-9(2,12)7-4-3-6(11)5-8(7)10;/h3-5H,12H2,1-2H3;1H
- InChI Key: BWFHJRDMJKHLNY-UHFFFAOYSA-N
- SMILES: C1(C(C)(C)N)=CC=C(F)C=C1Br.[H]Cl
Computed Properties
- Exact Mass: 266.98257g/mol
- Monoisotopic Mass: 266.98257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27713329-0.05g |
2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride |
2580248-51-5 | 95.0% | 0.05g |
$245.0 | 2025-03-20 | |
| Enamine | EN300-27713329-0.1g |
2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride |
2580248-51-5 | 95.0% | 0.1g |
$366.0 | 2025-03-20 | |
| Enamine | EN300-27713329-0.25g |
2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride |
2580248-51-5 | 95.0% | 0.25g |
$524.0 | 2025-03-20 | |
| Enamine | EN300-27713329-0.5g |
2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride |
2580248-51-5 | 95.0% | 0.5g |
$824.0 | 2025-03-20 | |
| Enamine | EN300-27713329-1.0g |
2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride |
2580248-51-5 | 95.0% | 1.0g |
$1057.0 | 2025-03-20 | |
| Enamine | EN300-27713329-2.5g |
2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride |
2580248-51-5 | 95.0% | 2.5g |
$2071.0 | 2025-03-20 | |
| Enamine | EN300-27713329-5.0g |
2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride |
2580248-51-5 | 95.0% | 5.0g |
$3065.0 | 2025-03-20 | |
| Enamine | EN300-27713329-10.0g |
2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride |
2580248-51-5 | 95.0% | 10.0g |
$4545.0 | 2025-03-20 | |
| Enamine | EN300-27713329-1g |
2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride |
2580248-51-5 | 95% | 1g |
$1057.0 | 2023-09-10 | |
| Enamine | EN300-27713329-5g |
2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride |
2580248-51-5 | 95% | 5g |
$3065.0 | 2023-09-10 |
2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride
Introduction to 2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride (CAS No. 2580248-51-5)
2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride, with the CAS number 2580248-51-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of propan-2-amine, characterized by the presence of a 2-bromo-4-fluorophenyl substituent and a hydrochloride salt. The unique structural features of this compound make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The molecular formula of 2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride is C10H13BrFN2·HCl, and its molecular weight is approximately 307.63 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, fluorination, and amine substitution. These synthetic pathways are crucial for ensuring the purity and stability of the final product, which are essential for its use in pharmaceutical research.
In recent years, 2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride has been extensively studied for its potential pharmacological properties. One of the key areas of interest is its activity as a modulator of neurotransmitter systems, particularly those involving serotonin and dopamine. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially offering therapeutic benefits for neurological disorders such as depression, anxiety, and Parkinson's disease.
A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and selectivity of 2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride for serotonin receptors. The results indicated that the compound exhibits high affinity for the 5-HT1A receptor subtype, which is known to play a crucial role in regulating mood and cognitive function. This finding suggests that 2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride could be a promising lead compound for the development of new antidepressant medications.
Beyond its potential as a therapeutic agent, 2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride has also been explored for its utility in chemical biology research. The compound's ability to selectively modulate specific receptor subtypes makes it an invaluable tool for probing the functional roles of these receptors in various physiological processes. For instance, studies have utilized this compound to investigate the mechanisms underlying neuroplasticity and synaptic transmission, providing insights that could inform the development of novel treatments for neurological disorders.
In addition to its pharmacological properties, the physical and chemical characteristics of 2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride are also noteworthy. The compound is typically supplied as a white crystalline solid with good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its stability under various conditions has been well-documented, making it suitable for long-term storage and use in laboratory settings.
The safety profile of 2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride is another important consideration. While detailed toxicological data are still being compiled, preliminary studies suggest that the compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, rigorous safety assessments are necessary to ensure its safe use in clinical settings.
In conclusion, 2-(2-bromo-4-fluorophenyl)propan-2-amine hydrochloride (CAS No. 2580248-51-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and development as a potential therapeutic agent. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing unmet medical needs.
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